Cas no 2138381-01-6 (4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl-)

• Product Name: 4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl-
• CAS No: 2138381-01-6
• MF: C₁₂H₂₃NO
• MW: 197.317123651505
• CID: 5261627
• Update Time: 2025-06-11

4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl-

• Inchi： 1S/C12H23NO/c1-4-5-6-13-10(2)7-12(9-14)8-11(13)3/h9-12H,4-8H2,1-3H3
• InChI Key： SBXKZYQVADDASB-UHFFFAOYSA-N
• SMILES： N1(CCCC)C(C)CC(C=O)CC1C

Additional information on 4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl-

Comprehensive Overview of 4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl- (CAS No. 2138381-01-6)

4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl- (CAS No. 2138381-01-6) is a specialized organic compound belonging to the piperidine family. This heterocyclic aldehyde is gaining attention in pharmaceutical and agrochemical research due to its unique structural properties and potential applications. The compound features a piperidine core substituted with a butyl group and two methyl groups, along with a formyl functional group, making it a versatile intermediate in synthetic chemistry.

Researchers are increasingly interested in 4-Piperidinecarboxaldehyde derivatives for their role in drug discovery, particularly in the development of central nervous system (CNS) therapeutics. The compound's lipophilic nature and steric hindrance contribute to its ability to cross the blood-brain barrier, a critical factor in CNS drug design. Recent studies have explored its potential as a building block for neuromodulators and receptor-targeting agents, aligning with current trends in personalized medicine and precision pharmacology.

In the field of material science, 1-butyl-2,6-dimethyl-4-piperidinecarboxaldehyde has shown promise as a precursor for functional polymers and coordination complexes. Its aldehyde group enables facile conjugation with various nucleophiles, while the substituted piperidine ring provides structural rigidity. This dual functionality makes it valuable for creating advanced materials with tailored properties, responding to the growing demand for smart materials in industrial applications.

The synthesis of CAS 2138381-01-6 typically involves multistep organic transformations, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to its production, addressing environmental concerns in chemical manufacturing. Analytical characterization using NMR spectroscopy, mass spectrometry, and HPLC confirms the compound's structural integrity, meeting the stringent quality standards required for research applications.

From a commercial perspective, 4-Piperidinecarboxaldehyde, 1-butyl-2,6-dimethyl- is available through specialized chemical suppliers who provide custom synthesis and bulk quantities. The compound's storage stability and handling requirements follow standard protocols for aldehydes, with particular attention to moisture sensitivity. Its growing importance in medicinal chemistry has led to increased demand, particularly from pharmaceutical companies engaged in neurological drug development programs.

Future research directions for 2138381-01-6 include exploring its catalytic applications and investigating its potential in asymmetric synthesis. The compound's chiral centers offer opportunities for developing enantioselective catalysts, a hot topic in contemporary organic chemistry. Additionally, its role in combinatorial chemistry libraries is being examined, as researchers seek novel bioactive scaffolds for high-throughput screening.

Safety considerations for 1-butyl-2,6-dimethyl-4-piperidinecarboxaldehyde emphasize proper laboratory practices and personal protective equipment usage. While not classified as hazardous under standard regulations, prudent handling is recommended due to its reactive aldehyde group. Material Safety Data Sheets (MSDS) provide comprehensive guidance for researchers working with this compound in various settings.

The analytical profile of CAS 2138381-01-6 reveals distinct spectroscopic signatures that facilitate its identification and purity assessment. Infrared spectroscopy shows characteristic carbonyl stretching vibrations around 1720 cm^-1, while proton NMR displays predictable spin-spin coupling patterns from the piperidine ring protons. These analytical features make the compound particularly suitable for structure-activity relationship studies in drug discovery programs.

Emerging applications of 4-Piperidinecarboxaldehyde derivatives in flavor and fragrance chemistry demonstrate the compound's versatility beyond pharmaceutical uses. The structural features of 1-butyl-2,6-dimethyl- substitution pattern contribute to unique organoleptic properties, with potential applications in specialty chemicals for consumer products. This diversification of applications underscores the compound's commercial potential across multiple industries.

Recent patent literature reveals growing intellectual property activity surrounding piperidinecarboxaldehyde analogs, particularly in therapeutic formulations and catalytic processes. The specific substitution pattern of 2138381-01-6 appears in several patent claims, indicating its strategic importance in innovation pipelines. This trend suggests sustained research interest and potential commercialization opportunities for this chemical entity in coming years.